![molecular formula C9H13ClO B6205995 1-{bicyclo[4.1.0]heptan-1-yl}-2-chloroethan-1-one CAS No. 2012872-84-1](/img/no-structure.png)
1-{bicyclo[4.1.0]heptan-1-yl}-2-chloroethan-1-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{bicyclo[4.1.0]heptan-1-yl}-2-chloroethan-1-one' involves the conversion of a bicyclo[4.1.0]heptane derivative to the desired ketone through a series of reactions.", "Starting Materials": [ "Bicyclo[4.1.0]heptane", "Chloroacetyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Bicyclo[4.1.0]heptane is reacted with chloroacetyl chloride in the presence of sodium hydroxide to form 1-{bicyclo[4.1.0]heptan-1-yl}-2-chloroethan-1-one.", "The crude product is then purified by recrystallization or column chromatography.", "The ketone is then hydrolyzed using hydrochloric acid to remove the acetyl group and form the desired compound, 1-{bicyclo[4.1.0]heptan-1-yl}-2-chloroethan-1-one.", "The final product is isolated by extraction with diethyl ether and purification by recrystallization or column chromatography.", "Alternatively, the ketone can be obtained by reacting bicyclo[4.1.0]heptane with chloroacetyl chloride in the presence of methanol and a base catalyst, followed by hydrolysis and purification as described above." ] } | |
CAS RN |
2012872-84-1 |
Molecular Formula |
C9H13ClO |
Molecular Weight |
172.7 |
Purity |
95 |
Origin of Product |
United States |
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